2-(naphthalen-1-yl)-N-((1-(pyridin-4-yl)piperidin-4-yl)methyl)acetamide

• IUPAC Name: 2-naphthalen-1-yl-N-[(1-pyridin-4-ylpiperidin-4-yl)methyl]acetamide
• InChI: InChI=1S/C23H25N3O/c27-23(16-20-6-3-5-19-4-1-2-7-22(19)20)25-17-18-10-14-26(15-11-18)21-8-12-24-13-9-21/h1-9,12-13,18H,10-11,14-17H2,(H,25,27)
• InChI Key: OQVRBKVKNSYJKV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)CC2=CC=CC3=CC=CC=C32)C4=CC=NC=C4
• Molecular Formula: C23H25N3O
• Molecular Weight: 359.5 g/mol

Description

2-(naphthalen-1-yl)-N-((1-(pyridin-4-yl)piperidin-4-yl)methyl)acetamide, also known as NAPPA, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. NAPPA is a small molecule that has been synthesized using various methods, and its mechanism of action involves binding to specific receptors in the body to produce physiological effects.

Scientific Research Applications

Synthesis and Characterization

One area of research focuses on the synthesis and characterization of compounds with similar structures to 2-(naphthalen-1-yl)-N-((1-(pyridin-4-yl)piperidin-4-yl)methyl)acetamide. For instance, Mokhtary and Torabi (2017) discussed the use of nano magnetite (Fe3O4) as a catalyst for the synthesis of 1-(aryl(piperidin-1-yl)methyl)naphthalene-2-ol and N-((2-hydroxy naphthalene-1-yl)(aryl)methyl)acetamide derivatives, highlighting the efficiency of this method under ultrasound irradiation and its advantages such as clean methodologies and high yields (M. Mokhtary & Mogharab Torabi, 2017).

Molecular Recognition and Chemosensors

Another research direction involves the development of chemosensors based on naphthalene derivatives. Gosavi-Mirkute et al. (2017) synthesized and characterized compounds including 2-((pyridine-2-yl)methylamino)naphthalene-1,4-dione, demonstrating their molecular recognition abilities toward transition metal ions, with specific selectivity towards Cu2+ ions. This work illustrates the potential of naphthalene derivatives in sensing applications due to their significant color change upon complexation (Prajkta Gosavi-Mirkute et al., 2017).